1-(4-Hydroxy-5-methoxy-2-nitrophenyl)ethanone
Overview
Description
“1-(4-Hydroxy-5-methoxy-2-nitrophenyl)ethanone” is a chemical compound . It is also known as Ipomoeassin F, a potent natural cytotoxin that inhibits the growth of many tumor cell lines .
Synthesis Analysis
This compound can be prepared by treating 4-benzyloxy-5-methoxy2-nitro-acetophenone with trifluoroacetic acid at room temperature for 14 hours .Molecular Structure Analysis
The molecular formula of “1-(4-Hydroxy-5-methoxy-2-nitrophenyl)ethanone” is C9H9NO5 . Its InChI code is 1S/C9H9NO5/c1-5(11)6-3-9(15-2)8(12)4-7(6)10(13)14/h3-4,12H,1-2H3 .Physical And Chemical Properties Analysis
The compound has a molecular weight of 211.17 . It is a solid at room temperature and should be stored sealed in dry conditions at 2-8°C .Scientific Research Applications
Charge Density Analysis
The compound has been studied for its charge density using high-resolution X-ray and neutron diffraction data. This research reveals intricate details of intra- and intermolecular bonding features, including the extent of pi-delocalization (Hibbs, Overgaard, & Piltz, 2003).
Phase Equilibrium Research
Research on solid-liquid phase equilibrium and ternary phase diagrams of similar compounds in various solvents has been conducted. These studies are crucial for understanding the solubility and crystallization properties of these compounds (Li et al., 2019).
Platelet Aggregation Inhibitory Activity
Synthesized derivatives of this compound have been screened for their potential as inhibitors of platelet aggregation. This research is significant for the development of new therapeutic agents (Akamanchi, Padmawar, Thatte, Rege, & Dahanukar, 1999).
Antibacterial Activity
The compound's derivatives have been synthesized and tested for antibacterial activity against various bacteria, contributing to the search for new antibacterial agents (Parekh & Desai, 2006).
Synthesis and Structural Studies
Studies have been conducted on the synthesis of various derivatives and their structural analysis. These studies are fundamental for understanding the compound's chemical properties and potential applications (Shtamburg, Shtamburg, Anishchenko, & Mazepa, 2019).
Antimicrobial Studies
Research on mono- and dinuclear Ni(II) complexes derived from compounds related to 1-(4-Hydroxy-5-methoxy-2-nitrophenyl)ethanone shows significant antimicrobial properties, which could be beneficial in medical applications (Chai et al., 2017).
Crystal Packing Studies
Investigations into the crystal packing of similar compounds have provided insights into their molecular structures, which is essential for their potential use in material sciences (Guo, Liu, Yang, & Jian, 2009).
Novel Compound Synthesis
The extraction from natural sources and synthesis of new compounds related to 1-(4-Hydroxy-5-methoxy-2-nitrophenyl)ethanone have been explored, contributing to the field of organic chemistry (Khan, Rutaihwa, & Mhehe, 2003).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(4-hydroxy-5-methoxy-2-nitrophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO5/c1-5(11)6-3-9(15-2)8(12)4-7(6)10(13)14/h3-4,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZOJFKIFPFUTFG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=C(C=C1[N+](=O)[O-])O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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